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Bis(pinacolato)diborane-Based Catalysts in Chemical Biopharmaceuticals: A Novel ApproachBis(pinacolato)diborane-Based Catalysts in Chemical Biopharmaceuticals: A Novel Approach Bis(pinacolato)diborane-based catalysts have emerged as a groundbreaking innovation in the field of chemical biopharmaceuticals. These versatile catalysts, derived from bis(pinacolato)diborane (BPD), are gaining significant attention due to their exceptional properties in facilitating complex organic reactions...
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